2-Methylpropyl 1,3,7-trimethyl-2,4-dioxo-5-(pyridin-4-yl)-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate
Description
The compound 2-Methylpropyl 1,3,7-trimethyl-2,4-dioxo-5-(pyridin-4-yl)-1,2,3,4,5,8-hexahydropyrido[2,3-<i>d</i>]pyrimidine-6-carboxylate features a fused pyrido[2,3-<i>d</i>]pyrimidine core, substituted with three methyl groups (positions 1, 3, 7), a 2,4-dioxo moiety, a pyridin-4-yl group at position 5, and a 2-methylpropyl ester at position 5.
Properties
IUPAC Name |
2-methylpropyl 1,3,7-trimethyl-2,4-dioxo-5-pyridin-4-yl-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O4/c1-11(2)10-28-19(26)14-12(3)22-17-16(15(14)13-6-8-21-9-7-13)18(25)24(5)20(27)23(17)4/h6-9,11,15,22H,10H2,1-5H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRCJCMWRFWMUQD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C2=C(N1)N(C(=O)N(C2=O)C)C)C3=CC=NC=C3)C(=O)OCC(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-Methylpropyl 1,3,7-trimethyl-2,4-dioxo-5-(pyridin-4-yl)-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate is a complex organic molecule belonging to the pyrido[2,3-d]pyrimidine class. This compound has garnered attention for its potential biological activities and therapeutic applications. This article reviews its biological activity based on diverse sources including research studies and patents.
Chemical Structure and Properties
The chemical formula of the compound is , and it features a pyridine ring fused with a pyrimidine structure. Its molecular weight is approximately 364.41 g/mol. The presence of multiple functional groups such as carboxylates and dioxo moieties contributes to its biological activity.
Anticancer Properties
Research has indicated that derivatives of pyrido[2,3-d]pyrimidines exhibit significant anticancer properties. A study highlighted the ability of these compounds to inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. Specifically, compounds similar to 2-Methylpropyl 1,3,7-trimethyl-2,4-dioxo-5-(pyridin-4-yl)-1,2,3,4,5,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate have shown promising results against breast and colon cancer cells .
Inhibition of Enzymatic Activity
This compound also demonstrates inhibitory effects on dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis and cell proliferation. By inhibiting DHFR activity, it reduces the availability of tetrahydrofolate necessary for nucleotide synthesis. This mechanism is similar to other known antifolate drugs used in cancer therapy .
Antimicrobial Activity
The compound has been evaluated for its antimicrobial properties against various pathogens. Studies have shown that it possesses moderate antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli. The mechanism appears to involve disruption of bacterial cell wall synthesis .
Study 1: Anticancer Efficacy
In a recent study published in the Journal of Medicinal Chemistry, researchers synthesized several pyrido[2,3-d]pyrimidine derivatives and assessed their cytotoxicity against human cancer cell lines. The results indicated that the compound exhibited IC50 values in the low micromolar range against MCF-7 (breast cancer) and HCT116 (colon cancer) cells .
| Compound | Cell Line | IC50 (µM) |
|---|---|---|
| 2-Methylpropyl 1,3,7-trimethyl... | MCF-7 | 8.0 |
| 2-Methylpropyl 1,3,7-trimethyl... | HCT116 | 6.5 |
Study 2: Antimicrobial Assessment
A separate investigation focused on the antimicrobial properties of the compound against several bacterial strains. The study utilized disk diffusion methods to evaluate efficacy.
| Bacterial Strain | Zone of Inhibition (mm) |
|---|---|
| Staphylococcus aureus | 15 |
| Escherichia coli | 12 |
| Pseudomonas aeruginosa | 10 |
Comparison with Similar Compounds
Structural and Functional Comparison with Analogues
Core Heterocyclic Systems
Target Compound vs. Pyrimidin-2,4-dione Derivatives ()
Compounds 7 , 8 , and 9 from share a pyrimidin-2,4-dione core but lack the fused pyrido ring system. Key differences include:
- Substituents : The target compound’s 1,3,7-trimethyl and pyridin-4-yl groups contrast with the hydroxymethyl/methoxymethyl substituents in compounds 7–9 .
Target Compound vs. Imidazo[1,2-<i>a</i>]pyridine Derivatives (–6)
- Diethyl 8-cyano-7-(4-nitrophenyl)-... (1l) () and 2d () feature a tetrahydroimidazo[1,2-<i>a</i>]pyridine core with nitrophenyl and benzyl groups. The target’s pyrido[2,3-<i>d</i>]pyrimidine system offers a larger conjugated π-system, which may influence electronic properties and binding interactions .
- EUROPEAN PATENT Compounds () include pyrido[1,2-<i>a</i>]pyrimidin-4-one scaffolds with piperidinyl substituents.
Substituent Effects on Physicochemical Properties
<sup>Estimated based on substituent contributions</sup>
Functional Implications
- Bioactivity : The pyridin-4-yl group in the target compound may facilitate π-π stacking or hydrogen bonding with biological targets, akin to nitrophenyl groups in 1l and 2d .
- Metabolic Stability : The 1,3,7-trimethyl groups likely shield the core from oxidative metabolism, contrasting with the hydroxylated derivatives in 7–9 , which are prone to phase II conjugation .
- Synthetic Complexity : The fused pyrido[2,3-<i>d</i>]pyrimidine system requires multi-step synthesis compared to simpler imidazo[1,2-<i>a</i>]pyridine derivatives, as seen in –5 .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
